Cas no 1469057-25-7 (N-(3,3,3-trifluoropropyl)benzamide)

• Product Name: N-(3,3,3-trifluoropropyl)benzamide
• CAS No: 1469057-25-7
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD20189219
• CID: 5606153
• PubChem ID: 53876430
• Update Time: 2025-06-08

N-(3,3,3-trifluoropropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS013917031
• HGTGCLBXLPLRNB-UHFFFAOYSA-N
• N-(3,3,3-trifluoropropyl)benzamide
• 1469057-25-7
• SCHEMBL8507100
• EN300-9266405

• MDL： MFCD20189219
• Inchi： 1S/C10H10F3NO/c11-10(12,13)6-7-14-9(15)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,14,15)
• InChI Key： HGTGCLBXLPLRNB-UHFFFAOYSA-N
• SMILES： FC(CCNC(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(3,3,3-trifluoropropyl)benzamide

Introduction to N-(3,3,3-trifluoropropyl)benzamide (CAS No. 1469057-25-7)

N-(3,3,3-trifluoropropyl)benzamide (CAS No. 1469057-25-7) is a fluorinated amide derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, exhibits a range of potential applications due to its chemical stability and reactivity. The introduction of fluorine atoms into the molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of N-(3,3,3-trifluoropropyl)benzamide consists of a benzamide core linked to a trifluoropropyl group. The benzamide moiety is well-documented for its role in various pharmacophores, while the trifluoropropyl group introduces rigidity and lipophilicity to the molecule. This combination enhances the compound's solubility in both polar and non-polar solvents, broadening its utility in different chemical environments.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. N-(3,3,3-trifluoropropyl)benzamide is no exception, with studies suggesting its potential as an intermediate in the synthesis of novel therapeutic agents. Its incorporation into drug molecules can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced degradation rates.

The synthesis of N-(3,3,3-trifluoropropyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as nucleophilic substitution and condensation reactions are commonly utilized in its preparation.

One of the most compelling aspects of N-(3,3,3-trifluoropropyl)benzamide is its versatility in medicinal chemistry applications. Researchers have explored its use as a building block for more complex molecules, leveraging its structural features to modulate biological activity. For instance, modifications to the trifluoropropyl group can alter the compound's interactions with enzymes and receptors, leading to tailored pharmacological effects.

The growing interest in fluorinated amides has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for confirming the identity and purity of N-(3,3,3-trifluoropropyl)benzamide. These methods provide detailed insights into its molecular structure and dynamics, aiding in the development of robust synthetic routes.

In clinical research, N-(3,3,3-trifluoropropyl)benzamide has been investigated for its potential role in addressing various therapeutic challenges. Preliminary studies suggest that it may exhibit anti-inflammatory and analgesic properties when incorporated into drug formulations. The compound's ability to interact with biological targets at multiple levels makes it a promising candidate for further clinical development.

The impact of fluorine substitution on molecular properties has also been explored in materials science. N-(3,3,3-trifluoropropyl)benzamide, with its unique combination of hydrophobicity and thermal stability, finds applications in advanced polymer formulations. These materials exhibit enhanced durability and resistance to environmental degradation, making them suitable for high-performance industrial uses.

The future directions of research on N-(3,3,3-trifluoropropyl)benzamide are likely to focus on expanding its synthetic methodologies and exploring new applications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical solutions for drug development and material innovation. As our understanding of fluorinated compounds continues to grow, so too will the potential applications of this versatile molecule.